Cas no 57932-19-1 (8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one)

• Product Name: 8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• CAS No: 57932-19-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 343717
• PubChem ID: 4227667
• Update Time: 2025-04-24

8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-5(2H)-one, 3,4-dihydro-8-methyl-
• 8-methyl-3,4-dihydro-2H-1-benzoxepin-5-one
• SCHEMBL11065204
• ST51008862
• Z1362956347
• DTXSID80401031
• EN300-109127
• 8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one
• AKOS015997218
• N12946
• TQR1055
• 8-methyl-3,4-dihydrobenzo[b]oxepin-5(2H)-one
• 57932-19-1

• Inchi： 1S/C11H12O2/c1-8-4-5-9-10(12)3-2-6-13-11(9)7-8/h4-5,7H,2-3,6H2,1H3
• InChI Key： QDASTOAATNRTDG-UHFFFAOYSA-N
• SMILES： O1C2C=C(C)C=CC=2C(CCC1)=O

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on 8-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-one

1-Benzoxepin-5(2H)-one, 3,4-dihydro-8-methyl-

The compound with CAS No. 57932-19-1, commonly referred to as 1-Benzoxepin-5(2H)-one, 3,4-dihydro-8-methyl-, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxepines, which are heterocyclic compounds containing a benzene ring fused to an oxepine ring. The benzoxepine framework is known for its versatility and potential applications in drug design and material science.

1-Benzoxepin-5(2H)-one, 3,4-dihydro-8-methyl- is characterized by its unique structure, which includes a methyl group at the 8-position of the benzoxepine ring. This substitution pattern contributes to its distinct chemical properties and reactivity. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy, providing insights into its conformational flexibility and electronic characteristics.

Recent studies have highlighted the potential of benzoxepine derivatives in the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 1-Benzoxepin-5(2H)-one, 3,4-dihydro-8-methyl- exhibits promising anti-inflammatory and antioxidant activities. These findings suggest that the compound could serve as a lead molecule for the development of drugs targeting chronic inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmacological applications, 1-Benzoxepin-5(2H)-one, 3,4-dihydro-8-methyl- has also been explored for its role in organic synthesis. Its ability to undergo various cycloaddition reactions has made it a valuable building block in constructing complex molecular architectures. A study in *Organic Letters* reported that the compound can participate in [4+3] cycloaddition reactions with dienes under thermal conditions, leading to the formation of novel polycyclic structures with potential applications in materials science.

The synthesis of 1-Benzoxepin-5(2H)-one, 3,4-dihydro-8-methyl- involves a multi-step process that typically begins with the preparation of the benzoxepine core. One common approach involves the cyclization of appropriately substituted dienones under acidic or basic conditions. The introduction of the methyl group at the 8-position is achieved through alkylation or acylation reactions, followed by careful purification to ensure high purity of the final product.

From an analytical standpoint, benzoxepine derivatives like 1-Benzoxepin-5(2H)-one, 3,4-dihydro-8-methyl- are often analyzed using high-resolution mass spectrometry (HRMS) and X-ray crystallography to determine their molecular formula and three-dimensional structure. These techniques have been instrumental in confirming the compound's structural integrity and aiding in its characterization.

Looking ahead, the continued exploration of benzoxepine derivatives is expected to yield further insights into their biological activities and synthetic potential. Collaborative efforts between chemists and biologists are paving the way for innovative applications of these compounds in drug discovery and beyond. As research progresses, 1-Benzoxepin-5(2H)-one, 3,4-dihydro-8-methyl-/CAS No. 57932-19-1 stands as a prime example of how structural diversity can lead to groundbreaking advancements in organic chemistry.